Cas no 67884-29-1 (Phenol, 3-[2-(4-hydroxyphenyl)ethyl]-5-methoxy-)

Phenol, 3-[2-(4-hydroxyphenyl)ethyl]-5-methoxy- structure
67884-29-1 structure
Product Name:Phenol, 3-[2-(4-hydroxyphenyl)ethyl]-5-methoxy-
CAS No:67884-29-1
MF:C15H16O3
MW:244.285744667053
CID:393978
PubChem ID:10014709
Update Time:2025-04-19

Phenol, 3-[2-(4-hydroxyphenyl)ethyl]-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-[2-(4-hydroxyphenyl)ethyl]-5-methoxy-
    • 3-[2-(4-hydroxyphenyl)ethyl]-5-methoxyphenol
    • SCHEMBL16568144
    • 8KZ
    • 3,4'-dihydroxy-5-methoxybibenzyl
    • DTXSID30434213
    • CHEMBL448371
    • 67884-29-1
    • 3_4'-dihydroxy-5-methoxybibenzyl
    • Inchi: 1S/C15H16O3/c1-18-15-9-12(8-14(17)10-15)3-2-11-4-6-13(16)7-5-11/h4-10,16-17H,2-3H2,1H3
    • InChI Key: NSBYGUHECONSDC-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(=CC(=C1)CCC1C=CC(=CC=1)O)O

Computed Properties

  • Exact Mass: 244.109944368g/mol
  • Monoisotopic Mass: 244.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 49.7Ų
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